molecular formula C12H11IN2O B8402799 6-ethyl-5-iodo-2-phenyl-4(3H)-pyrimidinone

6-ethyl-5-iodo-2-phenyl-4(3H)-pyrimidinone

Cat. No.: B8402799
M. Wt: 326.13 g/mol
InChI Key: DMUDPTYMRGHIKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-ethyl-5-iodo-2-phenyl-4(3H)-pyrimidinone is a useful research compound. Its molecular formula is C12H11IN2O and its molecular weight is 326.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11IN2O

Molecular Weight

326.13 g/mol

IUPAC Name

4-ethyl-5-iodo-2-phenyl-1H-pyrimidin-6-one

InChI

InChI=1S/C12H11IN2O/c1-2-9-10(13)12(16)15-11(14-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15,16)

InChI Key

DMUDPTYMRGHIKC-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=O)NC(=N1)C2=CC=CC=C2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8.18 g (40.9 mmol) of 6-ethyl-2-phenyl-4(3H)-pyrimidinone, 1.68 g (42.0 mmol) of sodium hydroxide, 10.42 g (41.0 mmol) of iodine and 50 mL of water was heated at 50° C. for 4 h. The mixture was cooled and filtered. The white solid collected was dried in a vacuum oven to leave 12.60 g (75%) of 6-ethyl-5-iodo-2-phenyl-4(3H)-pyrimidinone. 1 H-NMR (d6-DMSO) δ 1.25(3H,t), 2.85(2H,q), 7.50(3H,m), 8.15(2H,m).
Quantity
8.18 g
Type
reactant
Reaction Step One
Quantity
1.68 g
Type
reactant
Reaction Step One
Quantity
10.42 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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